Cas no 33368-36-4 (Threonine, ethyl ester,hydrochloride (1:1))

• Product Name: Threonine, ethyl ester,hydrochloride (1:1)
• CAS No: 33368-36-4
• MF: C₆H₁₄ClNO₃
• MW: 183.633261203766
• CID: 320996
• PubChem ID: 20848852
• Update Time: 2025-04-19

Threonine, ethyl ester,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Threonine, ethyl ester,hydrochloride (1:1)
• ethyl (2S)-2-amino-3-hydroxybutanoate,hydrochloride
• Ethyl DL-threoninate HCl
• Ethyl DL-threoninate hydrochloride
• ethyl L-threoninate hydrochloride
• EINECS 251-467-4
• DTXSID10186980
• 33368-36-4
• NS00029467
• ethyl (2S)-2-amino-3-hydroxybutanoate;hydrochloride
• SCHEMBL2407084

• Inchi： 1S/C6H13NO3.ClH/c1-3-10-6(9)5(7)4(2)8;/h4-5,8H,3,7H2,1-2H3;1H/t4?,5-;/m0./s1
• InChI Key： WHKKNTASOQMDMH-YKXIHYLHSA-N
• SMILES： Cl.OC(C)[C@@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 183.06632
• Monoisotopic Mass: 183.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Boiling Point: 289.5°Cat760mmHg
• Flash Point: 128.9°C
• PSA: 72.55